Cas no 2171385-66-1 (3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid)

• Product Name: 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid
• CAS No: 2171385-66-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6084707
• PubChem ID: 165559580
• Update Time: 2025-10-22

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid
• 3-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-3-yl}propanoic acid
• 2171385-66-1
• EN300-1503702

• Inchi： 1S/C26H30N2O5/c1-17(25(31)28-14-6-7-18(15-28)12-13-24(29)30)27-26(32)33-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23H,6-7,12-16H2,1H3,(H,27,32)(H,29,30)/t17-,18?/m0/s1
• InChI Key： CKEFIOWWRFLSPF-ZENAZSQFSA-N
• SMILES： O=C([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid

Introduction to 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid (CAS No. 2171385-66-1) in Modern Chemical Biology

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid, identified by the CAS number 2171385-66-1, represents a sophisticated compound with significant implications in the field of chemical biology and pharmaceutical research. This molecule, featuring a piperidine core substituted with a propanoyl group and an N-terminal fluorenylmethoxycarbonyl (Fmoc) protected amine, has garnered attention for its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound not only makes it a valuable tool for synthetic chemistry but also positions it as a candidate for further exploration in drug discovery and therapeutic development.

The structural framework of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid incorporates several key features that contribute to its versatility. The piperidine ring, a common motif in bioactive molecules, provides a stable scaffold that can interact with biological targets. The presence of the Fmoc group, typically used in peptide synthesis, suggests potential applications in the development of peptidomimetics or as an intermediate in more complex drug molecules. Additionally, the stereochemical configuration at the 2S position adds another layer of specificity, which is often critical for biological activity.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides. These mimetics offer advantages such as improved stability, bioavailability, and resistance to enzymatic degradation. The compound 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid aligns well with this trend, as its structure resembles that of peptide fragments while incorporating non-peptide functionalities. This combination has the potential to enhance binding affinity and selectivity against biological targets.

One of the most compelling aspects of this compound is its potential role in modulating protein-protein interactions (PPIs). PPIs are critical mediators of numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. Small molecules that can disrupt or enhance PPIs represent a promising area of drug discovery. The structural features of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid, particularly the piperidine moiety and the fluorenylmethoxycarbonyl group, make it an attractive candidate for designing PPI modulators.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The fluorene ring in 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid contributes to these properties, making it a valuable component for drug-like molecules. Furthermore, the Fmoc group not only serves as a protective moiety but also introduces rigidity to the molecule, which can be beneficial for optimizing interactions with biological targets.

The stereochemical purity of this compound is another critical factor that enhances its potential utility. The 2S configuration at one of its chiral centers ensures that the molecule behaves predictably in biological systems. This level of stereochemical control is essential for achieving high efficacy and minimizing off-target effects. In drug discovery, small differences in stereochemistry can significantly impact potency, selectivity, and pharmacokinetic properties.

From a synthetic chemistry perspective, 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-3-yl}propanoic acid presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including protection-deprotection strategies for the amine group and careful handling of stereocenters. Advances in synthetic methodologies have made it possible to construct such intricate molecules with greater efficiency and precision. These advancements are crucial for enabling the rapid development of novel bioactive compounds.

The compound's potential applications extend beyond drug discovery into areas such as chemical biology research. It can serve as a starting material for generating libraries of derivatives through structure-based or combinatorial chemistry approaches. These libraries can then be screened for novel biological activities using high-throughput screening (HTS) technologies. The versatility of 3-{1-(2S)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoylpiperidin-3 -yl}propanoic acid makes it an invaluable asset for researchers exploring new therapeutic targets.

In conclusion,3-{1-(2S)-2 -({(9H-fluoren -9 -y lmethoxycarbonyl }amino ) pro panoylpiper idin -3 -y l } pro pan oic ac id (CAS No. 2171385 -66 -1) is a multifaceted compound with significant promise in chemical biology and pharmaceutical research. Its unique structural features, including the piperidine core, fluorenylmethoxycarbonyl group, and stereochemically defined chiral centers, make it an excellent candidate for developing peptidomimetics and PPI modulators. As research continues to uncover new therapeutic opportunities and synthetic strategies, this compound is likely to play an increasingly important role in advancing our understanding of biological processes and developing novel therapeutics.